(5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H14FNO4S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: (5Z)-3-[(4-fluorophenyl)methyl]-5-[(2-hydroxy-3-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H14FNO4S/c1-24-14-4-2-3-12(16(14)21)9-15-17(22)20(18(23)25-15)10-11-5-7-13(19)8-6-11/h2-9,21H,10H2,1H3/b15-9-
• InChI Key: AEOOLSCXUXAGAW-DHDCSXOGSA-N
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F
• SMILES: COC1=CC=CC(=C1O)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F

Description

(5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as FBMT, is a novel thiazolidinedione derivative with potential therapeutic applications. It has been synthesized and studied for its various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

Mechanism of Action

The exact mechanism of action of (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood, but it has been suggested to involve the inhibition of various signaling pathways, including NF-κB, MAPK, and PI3K/Akt. (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to induce the expression of various genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
(5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects in animal models. In anti-inflammatory research, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to reduce the levels of inflammatory cytokines, such as TNF-α and IL-1β, as well as reduce the infiltration of immune cells into inflamed tissues. In anti-cancer research, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis and inhibit cell proliferation in cancer cells, as well as reduce tumor growth in animal models. In anti-diabetic research, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

(5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, including its stability and solubility in various solvents. However, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione also has some limitations, including its low water solubility and potential toxicity at high concentrations.

Future Directions

(5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has potential for further research in various fields, including anti-inflammatory, anti-cancer, and anti-diabetic research. Future studies could focus on the optimization of (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione's chemical structure for improved efficacy and reduced toxicity, as well as the investigation of its potential therapeutic applications in other diseases. Additionally, the mechanism of action of (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione could be further elucidated through molecular and cellular studies.

Synthesis Methods

(5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized through a multistep reaction involving the condensation of 4-fluorobenzaldehyde with 2-hydroxy-3-methoxybenzaldehyde in the presence of sodium hydroxide. The resulting Schiff base is then reacted with thiosemicarbazide in the presence of acetic acid to yield the final product, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione. The purity and structure of (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione can be confirmed through various analytical techniques, including NMR and mass spectrometry.

Scientific Research Applications

(5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential therapeutic applications in various fields. In anti-inflammatory research, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as reduce the expression of inflammatory markers in animal models. In anti-cancer research, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and liver cancer. In anti-diabetic research, (5Z)-3-(4-fluorobenzyl)-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes.